Cas no 1803583-93-8 (3-phenylbutane-1,2-diamine dihydrochloride)
3-phenylbutane-1,2-diamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylbutane-1,2-diamine Dihydrochloride
- 3-phenylbutane-1,2-diamine dihydrochloride
-
- MDL: MFCD28246594
3-phenylbutane-1,2-diamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P323135-10mg |
3-Phenylbutane-1,2-diamine Dihydrochloride |
1803583-93-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P323135-50mg |
3-Phenylbutane-1,2-diamine Dihydrochloride |
1803583-93-8 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P323135-100mg |
3-Phenylbutane-1,2-diamine Dihydrochloride |
1803583-93-8 | 100mg |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01011738-1g |
3-Phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95% | 1g |
¥3808.0 | 2023-04-01 | |
| Chemenu | CM444410-1g |
3-phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95%+ | 1g |
$926 | 2023-03-26 | |
| Enamine | EN300-201888-0.05g |
3-phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95% | 0.05g |
$179.0 | 2023-09-16 | |
| Enamine | EN300-201888-0.1g |
3-phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95% | 0.1g |
$268.0 | 2023-09-16 | |
| Enamine | EN300-201888-0.25g |
3-phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95% | 0.25g |
$383.0 | 2023-09-16 | |
| Enamine | EN300-201888-0.5g |
3-phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95% | 0.5g |
$601.0 | 2023-09-16 | |
| Enamine | EN300-201888-1.0g |
3-phenylbutane-1,2-diamine dihydrochloride |
1803583-93-8 | 95% | 1g |
$0.0 | 2023-06-08 |
3-phenylbutane-1,2-diamine dihydrochloride Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-phenylbutane-1,2-diamine dihydrochloride
Recent Advances in the Study of 3-Phenylbutane-1,2-diamine Dihydrochloride (CAS: 1803583-93-8)
In recent years, the compound 3-phenylbutane-1,2-diamine dihydrochloride (CAS: 1803583-93-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development and therapeutic interventions. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.
The synthesis of 3-phenylbutane-1,2-diamine dihydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties, paving the way for its application in more complex biological systems.
One of the key areas of interest in the study of 3-phenylbutane-1,2-diamine dihydrochloride is its potential as a bioactive molecule. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating specific biochemical pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits significant antioxidant properties, making it a promising candidate for the treatment of diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.
Furthermore, the compound's interaction with various cellular receptors has been a focal point of recent research. Preliminary data suggest that 3-phenylbutane-1,2-diamine dihydrochloride may act as a ligand for certain G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. This finding opens up new avenues for the development of novel therapeutics targeting GPCR-mediated signaling pathways, which are implicated in a wide range of physiological and pathological processes.
In addition to its biological activity, the pharmacokinetic profile of 3-phenylbutane-1,2-diamine dihydrochloride has also been investigated. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with a relatively low toxicity profile. These properties enhance its potential as a lead compound for further drug development, particularly in the context of oral administration.
Despite these promising findings, challenges remain in the clinical translation of 3-phenylbutane-1,2-diamine dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. Ongoing research is focused on optimizing the compound's formulation and delivery systems to overcome these hurdles and maximize its therapeutic potential.
In conclusion, 3-phenylbutane-1,2-diamine dihydrochloride (CAS: 1803583-93-8) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique chemical properties, combined with its demonstrated biological activity, make it a promising candidate for further investigation and development. As research continues to uncover its mechanisms of action and therapeutic applications, this compound may soon play a significant role in the treatment of various diseases.
1803583-93-8 (3-phenylbutane-1,2-diamine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)